molecular formula C35H62O12Si2 B15294217 [(2R,3S,4R)-4-[[(3aS,4R,6R,7R,7aS)-7-acetyloxy-2-oxo-4-[tri(propan-2-yl)silyloxymethyl]-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-6-yl]oxy]-2-[tri(propan-2-yl)silyloxymethyl]-3,4-dihydro-2H-pyran-3-yl] acetate

[(2R,3S,4R)-4-[[(3aS,4R,6R,7R,7aS)-7-acetyloxy-2-oxo-4-[tri(propan-2-yl)silyloxymethyl]-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-6-yl]oxy]-2-[tri(propan-2-yl)silyloxymethyl]-3,4-dihydro-2H-pyran-3-yl] acetate

Cat. No.: B15294217
M. Wt: 731.0 g/mol
InChI Key: RBOONRHJBNHCMC-IOUFIJELSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a highly functionalized carbohydrate derivative featuring:

  • Stereochemical complexity: Multiple stereocenters (2R,3S,4R configuration) and fused pyran-dioxolane rings .
  • Protective groups: Two tri(propan-2-yl)silyl (TIPS) groups at the hydroxymethyl positions, enhancing solubility and stability during synthetic steps .
  • Acetylated motifs: Acetate groups at the C3 and C7 positions, common in intermediates for glycosylation reactions .
  • Hybrid ring system: A [1,3]dioxolo[4,5-c]pyran core linked to a dihydro-2H-pyran moiety, enabling structural rigidity and regioselective reactivity .

Synthesis: Likely involves sequential silylation and acetylation of a pyran-dioxolane precursor, analogous to methods in (diethyl oxoacetoxy succinate synthesis) and (tetra-O-acetyl gluconolactone preparation). TIPS protection is critical for blocking hydroxyl groups during multi-step syntheses .

Applications: Potential roles as a synthetic intermediate for pharmaceuticals (e.g., nucleoside analogs) or glycosidase inhibitors, aligning with uses of 8-O-acetylshanzhiside methyl ester (pharmacological reference standard) .

Properties

Molecular Formula

C35H62O12Si2

Molecular Weight

731.0 g/mol

IUPAC Name

[(2R,3S,4R)-4-[[(3aS,4R,6R,7R,7aS)-7-acetyloxy-2-oxo-4-[tri(propan-2-yl)silyloxymethyl]-4,6,7,7a-tetrahydro-3aH-[1,3]dioxolo[4,5-c]pyran-6-yl]oxy]-2-[tri(propan-2-yl)silyloxymethyl]-3,4-dihydro-2H-pyran-3-yl] acetate

InChI

InChI=1S/C35H62O12Si2/c1-19(2)48(20(3)4,21(5)6)40-17-28-30(42-25(13)36)27(15-16-39-28)44-34-33(43-26(14)37)32-31(46-35(38)47-32)29(45-34)18-41-49(22(7)8,23(9)10)24(11)12/h15-16,19-24,27-34H,17-18H2,1-14H3/t27-,28-,29-,30+,31+,32+,33-,34-/m1/s1

InChI Key

RBOONRHJBNHCMC-IOUFIJELSA-N

Isomeric SMILES

CC(C)[Si](C(C)C)(C(C)C)OC[C@@H]1[C@H]2[C@@H]([C@H]([C@@H](O1)O[C@@H]3C=CO[C@@H]([C@H]3OC(=O)C)CO[Si](C(C)C)(C(C)C)C(C)C)OC(=O)C)OC(=O)O2

Canonical SMILES

CC(C)[Si](C(C)C)(C(C)C)OCC1C2C(C(C(O1)OC3C=COC(C3OC(=O)C)CO[Si](C(C)C)(C(C)C)C(C)C)OC(=O)C)OC(=O)O2

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name Molecular Weight Key Functional Groups Synthesis Highlights Applications
Target Compound (as above) ~900–950* TIPS, acetyloxy, dioxolane-pyran Multi-step silylation/acetylation Pharmaceutical intermediates
2,3,4,6-Tetra-O-acetyl-D-gluconolactone () 370.28 Acetyloxy, pyran-lactone Acetylation of gluconolactone Carbohydrate chemistry precursor
8-O-Acetylshanzhiside Methyl Ester () ~500–550* Acetyloxy, cyclopenta[c]pyran Natural product derivatization Pharmacological reference standard
Ethyl 2-(3-acetyl-6-methyl-2-oxo-2H-pyran-4-yloxy)acetate () 268.25 Acetyloxy, pyran-2-one, ester Condensation of dehydroacetic acid Heterocyclic synthesis
[(2R,3S,6S)-3-Acetyloxy-6-(1-phenyl-1H-triazol-4-yl)-dihydro-2H-pyran-2-yl]methyl acetate () 388.37 Acetyloxy, triazole, dihydro-pyran Click chemistry coupling Antimicrobial agent development

Key Comparative Insights:

Protective Group Strategy: The target compound uses TIPS groups, whereas analogs like tetra-O-acetyl gluconolactone rely solely on acetyl protection. TIPS offers superior steric bulk for selective deprotection . In contrast, 8-O-acetylshanzhiside methyl ester lacks synthetic modifications, being a natural derivative .

Ring Systems and Reactivity: The dioxolane-pyran fusion in the target compound contrasts with the pyran-lactone in or the cyclopenta[c]pyran in . Ethyl 2-(3-acetylpyran)acetate () features a simpler pyran-2-one core, enabling easier functionalization for heterocycles .

Synthetic Complexity :

  • The target compound’s synthesis likely exceeds that of ’s triazole derivative, which uses modular click chemistry . Multi-step silylation/acetylation increases both yield challenges and purification demands .

Applications :

  • While the target compound and 8-O-acetylshanzhiside are both acetylated intermediates, the former’s TIPS groups make it more suited for nucleoside chemistry, whereas the latter is used in traditional medicine research .
  • ’s ester-linked pyran is a versatile heterocyclic precursor, unlike the target compound’s fused-ring system .

Research Findings and Data

Table 2: Physicochemical Properties (Selected Compounds)

Compound Solubility Stability Key Reference Use
Target Compound Organic solvents Air-stable Glycosylation intermediate
2,3,4,6-Tetra-O-acetyl-D-gluconolactone DCM, THF Hydrolysis-prone Lactone ring-opening reactions
8-O-Acetylshanzhiside Methyl Ester Ethanol, DMSO Light-sensitive Anti-inflammatory assays

Notable Observations:

  • The target compound’s TIPS groups enhance solubility in non-polar solvents (e.g., toluene, hexanes), unlike acetyl-only analogs .
  • ’s triazole-containing pyran exhibits improved thermal stability (>200°C) compared to the target compound’s acetylated system, which may degrade above 150°C .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.